Cas no 1251204-27-9 (N-(2-azidoethyl)-2-methylpropanamide)

• Product Name: N-(2-azidoethyl)-2-methylpropanamide
• CAS No: 1251204-27-9
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 4581905
• PubChem ID: 61343956
• Update Time: 2025-06-14

N-(2-azidoethyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-azidoethyl)-2-methylpropanamide

• Inchi： 1S/C6H12N4O/c1-5(2)6(11)8-3-4-9-10-7/h5H,3-4H2,1-2H3,(H,8,11)
• InChI Key： YDCFSSSQDZUIES-UHFFFAOYSA-N
• SMILES： C(=O)(C(C)C)NCCN=[N+]=[N-]

N-(2-azidoethyl)-2-methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-azidoethyl)-2-methylpropanamide

N-(2-azidoethyl)-2-methylpropanamide (CAS No. 1251204-27-9): A Versatile Azide-Functionalized Compound for Biomedical and Material Science Applications

In the rapidly evolving fields of bioconjugation, click chemistry, and polymer science, N-(2-azidoethyl)-2-methylpropanamide (CAS No. 1251204-27-9) has emerged as a critical building block. This azide-containing compound is widely utilized for its ability to participate in CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reactions, a cornerstone of modern bioorthogonal chemistry. Researchers and industries are increasingly leveraging its unique properties for drug delivery systems, biomaterial modification, and proteomics studies.

The molecular structure of N-(2-azidoethyl)-2-methylpropanamide features an azido group (-N₃) attached to an ethyl linker, coupled with a 2-methylpropanamide moiety. This design ensures high reactivity in click chemistry applications while maintaining stability under physiological conditions. Its CAS No. 1251204-27-9 is frequently searched in academic databases and commercial catalogs, reflecting its growing demand in biotechnology and nanomedicine.

One of the most compelling applications of this compound lies in antibody-drug conjugates (ADCs), a hot topic in cancer therapeutics. By incorporating N-(2-azidoethyl)-2-methylpropanamide into ADC designs, researchers achieve precise site-specific labeling, minimizing off-target effects. This aligns with the current trend toward personalized medicine, where biocompatible linkers are essential for optimizing drug efficacy.

Beyond therapeutics, this compound plays a pivotal role in material science. Its azide functionality enables surface modifications of nanoparticles and hydrogels, addressing the need for smart materials in tissue engineering. Recent studies highlight its use in creating 3D-printed scaffolds with enhanced bioactivity—a breakthrough for regenerative medicine.

From an SEO perspective, queries like "azide-amine crosslinker applications" or "CAS 1251204-27-9 solubility" dominate search trends, underscoring the need for detailed technical data. The compound’s compatibility with PEGylation and fluorescent labeling further boosts its relevance in diagnostics and imaging.

In summary, N-(2-azidoethyl)-2-methylpropanamide (CAS No. 1251204-27-9) bridges gaps between chemistry, biology, and engineering. Its adaptability to high-throughput screening and green chemistry protocols positions it as a sustainable choice for future innovations. As interest in targeted therapies and biofunctional materials grows, this compound will remain at the forefront of scientific discovery.